Cas no 1360941-93-0 (7-Bromo-1H-indazole-3-carbonitrile)

7-Bromo-1H-indazole-3-carbonitrile is a heterocyclic organic compound featuring a bromo-substituted indazole core with a cyano functional group at the 3-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. Its bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, while the nitrile group offers versatility in derivatization. The compound is characterized by high purity and stability, ensuring consistent performance in research and industrial applications. Its well-defined molecular architecture supports its use in medicinal chemistry for the design of enzyme inhibitors and receptor modulators.

7-Bromo-1H-indazole-3-carbonitrile structure

1360941-93-0 structure

Product Name:7-Bromo-1H-indazole-3-carbonitrile

CAS No:1360941-93-0

MF:C₈H₄BrN₃

MW:222.041460037231

MDL:MFCD26960149

CID:3163293

PubChem ID:76846248

Update Time:2025-05-27

7-Bromo-1H-indazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 7-Bromo-1H-indazole-3-carbonitrile
- 1360941-93-0
- AKOS025289965
- 7-Bromoindazole-3-carbonitrile
- MFCD26960149
- CS-0050100
- P14113
- SCHEMBL25734423
- 7-Bromo-3-cyano-1H-indazole
- SB21989
- AS-52000
- SY324387
- MDL： MFCD26960149
- Inchi： 1S/C8H4BrN3/c9-6-3-1-2-5-7(4-10)11-12-8(5)6/h1-3H,(H,11,12)
- InChI Key： QQFNEIKLRWSDNY-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC2C(C#N)=NNC=21

Computed Properties

Exact Mass: 220.95886g/mol
Monoisotopic Mass: 220.95886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 52.5Å²

7-Bromo-1H-indazole-3-carbonitrile Pricemore >>

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